9-(4-Biphenylyl)carbazole

• IUPAC Name: 9-(4-phenylphenyl)carbazole
• InChI: InChI=1S/C24H17N/c1-2-8-18(9-3-1)19-14-16-20(17-15-19)25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h1-17H
• InChI Key: DQMMBEPJQZXXGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)N3C4=CC=CC=C4C5=CC=CC=C53
• Molecular Formula: C24H17N
• DSSTOX Substance ID: DTXSID00328655
• Molecular Weight: 319.4 g/mol
• CAS No.: 6299-16-7

Description

9-(4-Biphenylyl)carbazole is an organic compound with the molecular formula C24H17N. It is a derivative of carbazole, where a biphenyl group is attached to the nitrogen atom of the carbazole ring. This compound is known for its unique structural properties, which make it valuable in various scientific and industrial applications .

Scientific Research Applications

9-(4-Biphenylyl)carbazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of organic semiconductors and light-emitting materials.

Biology: The compound is studied for its potential use in biological imaging and as a fluorescent probe.

Medicine: Research is ongoing to explore its anticancer properties and its ability to interact with DNA and proteins.

Industry: It is used in the production of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Safety and Hazards

The safety information for “9-(4-Biphenylyl)carbazole” includes hazard statements H302-H315-H319-H412. The precautionary statements are P273-P305+P351+P338.

Relevant Papers

There are several papers related to “this compound”. One paper discusses the high-performance blue electroluminescent devices based on 2-(4-biphenylyl)-5-(4-carbazole-9-yl)phenyl-1,3,4-oxadiazole. Another paper examines the antimicrobial potential and toxicity of newly synthesized isomeric fluorinated 4-[4-(benzylamino)butoxy]-9H-carbazole derivatives.

Mechanism of Action

Target of Action

It is known that carbazole derivatives can interact with various targets such as ferredoxin carac and terminal oxygenase component of carbazole .

Mode of Action

For instance, they can act as mediators in the electron transfer from CarAd to CarAa .

Biochemical Pathways

Carbazole derivatives can influence various biochemical pathways. For example, some carbazole derivatives show antifungal activity by acting on the RAS-MAPK pathway . They can also affect inflammation by inhibiting the p38 mitogen-activated protein kinase signaling pathway .

Pharmacokinetics

It is also predicted to be a substrate for P-glycoprotein, which can impact its distribution and elimination .

Result of Action

Carbazole derivatives are known to have diverse pharmacological actions, influencing various pathways of molecular signaling .

Action Environment

The action, efficacy, and stability of 9-(4-Biphenylyl)carbazole can be influenced by various environmental factors. For instance, its storage conditions can affect its stability. It is recommended to be stored in a dry room at normal temperature

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9-(4-Biphenylyl)carbazole typically involves the reaction of carbazole with biphenyl derivatives under specific conditions. One common method is the Suzuki coupling reaction, where carbazole is reacted with 4-bromobiphenyl in the presence of a palladium catalyst and a base such as potassium carbonate. The reaction is carried out in an organic solvent like toluene at elevated temperatures .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like recrystallization and chromatography are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 9-(4-Biphenylyl)carbazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of dihydro derivatives.

Substitution: Electrophilic substitution reactions, such as nitration and halogenation, can occur at the aromatic rings of the compound.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of nitric acid and sulfuric acid.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Dihydro derivatives.

Substitution: Nitro and halogenated derivatives.

Comparison with Similar Compounds

Carbazole: The parent compound, known for its photophysical properties and use in organic electronics.

9-Ethylcarbazole: Similar in structure but with an ethyl group instead of a biphenyl group, used in similar applications.

3,6-Dibromo-9-(4-biphenylyl)carbazole: A brominated derivative with enhanced reactivity for further functionalization.

Uniqueness: 9-(4-Biphenylyl)carbazole stands out due to its biphenyl group, which enhances its electronic properties and makes it more suitable for applications in optoelectronics and organic semiconductors. Its ability to undergo various chemical modifications also adds to its versatility .

Synthesis routes and methods

Procedure details

12 g (50 mmol) of 4-bromobiphenyl, 8.4 g (50 mmol) of carbazole, 230 mg (1 mmol) of palladium acetate, 1.8 g (3.0 mmol) of 1,1-bis(diphenylphosphino)ferrocene, and 13 g (180 mmol) of sodium-tert-butoxide were put in a three-neck flask and the atmosphere of the flask was substituted by nitrogen, and then, 80 mL of dehydrated xylene was added thereto, and deaeration was performed. Under a nitrogen atmosphere, it was heated and stirred at 120° C. for 7.5 hours. After the termination of the reaction, about 600 mL of hot toluene was added to this suspension, and filtered twice through florisil, alumina, and Celite®. The obtained filtrate was concentrated, hexane was added thereto, and recrystallization was conducted. This was filtered, and the residue was collected and dried to obtain 14 g (yield: 87%) of 9-(4-biphenylyl)carbazole which was cream-colored powder.